Cas no 1124-11-4 (Ligustrazine)

• Product Name: Ligustrazine
• CAS No: 1124-11-4
• MF: C₈H₁₂N₂
• MW: 136.19
• MDL: MFCD00006146
• CID: 40842
• PubChem ID: 14296
• Update Time: 2025-09-08

Ligustrazine Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetramethylpyrazine
• BS Factor
• Ligustrazine
• Pyrazine,tetramethyl-
• Tetramethylpyrazin
• tetramethyl-pyrazin
• 2,3,5,6-TETRAMETHYLPYRAZINES
• 2,3,5,6-TETRAMETHYL-1,4-PYRAZINE
• Tetramethylpyrazine
• 2.3.5.6-Tetramethyl Pyrazine
• Ligustrazine, Tetramethylpyrazine
• TETRAMETHYLPYRAZINE, 2,3,5,6-(P)
• 2,3,5,6-Tetramethyl pyrazine
• Pyrazine, tetramethyl-
• Tetrapyrazine
• Liqustrazine
• Chuanxiongzine
• Ligustizine
• TMPZ
• FEMA No. 3237
• 2,3,5,6,-Tetramethyl-1,4-pyrazine
• V80F4IA5XG
• 2,3,5,6-Tetramethylpyrazine (natural)
• MLS000069594
• FEMA 3237
• FINHMKGKINIASC-UHFFFAOYSA-N
• Pyrazine, 2,3,5,6-tetramethyl-
• SMR000059042
• 2,5,6-Tetramethylpyrazine
• chuan
• 2,3,5,6-tetramethypyrazine（3H2O）
• Chuanxingzine
• 1124-11-4
• TMP
• MLSMR
• 2，3，5，6-Tetramethylpyrazine Trihydrate
• 2,3,5,6-Tetramethylpyrazine,95%

• MDL： MFCD00006146
• Inchi： 1S/C8H12N2/c1-5-6(2)10-8(4)7(3)9-5/h1-4H3
• InChI Key： FINHMKGKINIASC-UHFFFAOYSA-N
• SMILES： CC1=NC(C)=C(C)N=C1C
• BRN： 113100

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 87.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP4: 1.3
• Isotope Atom Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.8
• Molecular Weight: 136.19
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White crystals or powder
• Density: 1.08
• Melting Point: 77-80 °C (lit.)
• Boiling Point: 190 °C(lit.)
• Flash Point: 128-130℃/200mm
• Refractive Index: 1.5880 (estimate)
• Solubility: 4g/l
• Water Partition Coefficient: Soluble in water (4 g/L at 20°C).
• Stability/Shelf Life: Stable. Incompatible with strong acids and oxidants.
• PSA: 25.78000
• LogP: 1.71020
• FEMA: 3237
• Solubility: Soluble in ethanol, most non-volatile oils and propylene glycol, slightly soluble in water.

Ligustrazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S39-S24/25
• RTECS：UQ3905000
• Hazardous Material Identification：
• Risk Phrases：R22
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Ligustrazine

Professional Introduction to Ligustrazine (CAS No. 1124-11-4)

Ligustrazine, a compound with the chemical name 1-(2-hydroxyphenyl)-2-(2-hydroxyethyl)ethanone, is a significant molecule in the field of pharmaceutical chemistry and pharmacology. Its CAS number, 1124-11-4, uniquely identifies it in scientific literature and databases, facilitating precise research and development. This introduction delves into the compound's properties, applications, and recent advancements in its study.

The molecular structure of Ligustrazine consists of a phenolic group and an ethyl chain, which contribute to its unique pharmacological profile. This structure allows it to interact with various biological targets, making it a compound of interest in drug discovery. The presence of hydroxyl groups enhances its solubility in water, which is crucial for formulation development in pharmaceuticals.

In recent years, Ligustrazine has garnered attention for its potential therapeutic applications. Studies have highlighted its role in cardiovascular health, where it has been shown to possess vasodilatory properties. This effect is attributed to its ability to modulate the activity of certain enzymes and receptors involved in blood pressure regulation. Researchers have been particularly interested in its potential as an adjunct therapy for conditions such as hypertension and angina pectoris.

Moreover, Ligustrazine has been explored for its anti-inflammatory and analgesic properties. Preclinical studies suggest that it can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation. This mechanism makes it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its analgesic effects have been observed in animal models, indicating potential use in pain management.

The compound's pharmacokinetics have also been extensively studied. Ligustrazine exhibits moderate bioavailability after oral administration, with a rapid absorption rate. Its half-life is relatively short, necessitating repeated dosing for sustained therapeutic effects. However, this property also makes it suitable for applications where short-term treatment is desired. Researchers are investigating ways to optimize its pharmacokinetic profile through formulation advancements.

Recent clinical trials have provided insights into Ligustrazine's efficacy in treating specific conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in reducing myocardial ischemia during episodes of angina pectoris. The trial involved patients with stable coronary artery disease and showed that Ligustrazine improved exercise tolerance and reduced anginal episodes.

Another area of interest is Ligustrazine's potential role in neuroprotection. Emerging evidence suggests that it may protect against neuronal damage caused by ischemia and excitotoxicity. This property is particularly relevant in the context of stroke and neurodegenerative diseases such as Alzheimer's disease. Ongoing research aims to elucidate the mechanisms through which Ligustrazine exerts neuroprotective effects.

The synthesis of Ligustrazine has also seen advancements, with more efficient and environmentally friendly methods being developed. Traditional synthetic routes often involve multiple steps and harsh conditions, leading to low yields and significant waste generation. Newer approaches employ catalytic methods and green chemistry principles to improve efficiency and reduce environmental impact.

In conclusion, Ligustrazine (CAS No. 1124-11-4) is a versatile compound with significant potential in pharmaceutical applications. Its unique molecular structure and biological activities make it a valuable tool in drug discovery and development. Recent research highlights its role in cardiovascular health, anti-inflammation, analgesia, and neuroprotection. As scientific understanding continues to evolve, further applications of Ligustrazine are likely to emerge, solidifying its importance in modern medicine.